4-Bromo-2,3-dihydro-1H-inden-1-ol

• IUPAC Name: 4-bromo-2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C9H9BrO/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9,11H,4-5H2
• InChI Key: RNXQQZNOSYBFTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1O)C=CC=C2Br
• Molecular Formula: C9H9BrO
• DSSTOX Substance ID: DTXSID00537048
• Molecular Weight: 213.07 g/mol
• CAS RN: 16657-10-6

Description

“4-Bromo-2,3-dihydro-1H-inden-1-ol” is a chemical compound with the CAS Number 83808-07-5. It has a molecular weight of 213.07. The IUPAC name for this compound is ®-4-bromo-2,3-dihydro-1H-inden-1-ol.

Molecular Structure Analysis

The InChI code for “4-Bromo-2,3-dihydro-1H-inden-1-ol” is 1S/C9H9BrO/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9,11H,4-5H2/t9-/m1/s1. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is a powder. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Retinoic Acid Receptor α Agonists

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Cancer Therapy and Prevention

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Metabolic Disorders

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Endocrine Disorders

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Immunologic Disorders

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Thermodynamic Property Data

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Safety and Hazards

The compound has been classified with the GHS07 pictogram. The signal word is “Warning” and the hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

It is known that indole derivatives, which include compounds similar to 4-bromo-2,3-dihydro-1h-inden-1-ol, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that modulates the target’s function, leading to the observed biological activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Indole derivatives are known to exhibit a range of biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .

Synthesis routes and methods I

Procedure details

To a solution of 4-bromo-1-indanone (1.0 g) in a mixture of ethanol (6 ml) and tetrahydrofuran (3 ml) was added sodium borohydride (0.09 g) at an ice temperature. The reaction mixture was stirred at the same temperature overnight and poured into dilute hydrochloric acid, and the aqueous layer was saturated with saline and extracted with ether. The organic layer was washed with a saturated aqueous saline, dried over sodium sulfate, and the solvent was removed by distillation under reduced pressure. The residual concentrate (1.02 g) thus obtained was used for the next reaction without further purification.

Synthesis routes and methods II

Procedure details

A solution of compound 2 (435 g, 2.06 mol, 1 equiv) in ethanol (5 L) was treated with sodium borohydride (101.6 g, 2.68 mol, 1.3 equiv) and stirred overnight at room temperature. The reaction was concentrated under reduced pressure and the residue partitioned between 4 L of dichloromethane and 4 L of 10% aqueous hydrochloric acid. The layers were separated and the aqueous layer was extracted with dichloromethane (3×1 L). The combined organic layers were washed with saturated brine (2 L), dried over sodium sulfate and concentrated under reduced pressure. The resulting solid was dried overnight in a vacuum oven at 30° C. to give compound 3 (422 g, 96% yield) as an off-white solid.